Cas no 2416230-15-2 ((4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol)

• Product Name: (4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol
• CAS No: 2416230-15-2
• MF: C₁₄H₁₁FN₂O
• MW: 242.248346567154
• CID: 6012734
• PubChem ID: 146155369
• Update Time: 2025-06-08

(4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2416230-15-2
• (4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol
• EN300-7563235

• Inchi： 1S/C14H11FN2O/c15-11-7-4-8-12-14(11)16-13(9-18)17(12)10-5-2-1-3-6-10/h1-8,18H,9H2
• InChI Key： MJBMMGPPVZEWQS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(CO)N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.08554114g/mol
• Monoisotopic Mass: 242.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on (4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol

Comprehensive Overview of (4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol (CAS No. 2416230-15-2)

The compound (4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol (CAS No. 2416230-15-2) is a fluorinated benzodiazole derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a fluoro substituent and a methanol functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing innovative drug candidates and advanced materials.

One of the key reasons for the growing attention on (4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol is its relevance to medicinal chemistry. The presence of the benzodiazole core, a common motif in drug design, suggests potential applications in targeting neurological disorders and inflammatory diseases. Recent studies highlight its utility in modulating specific biological pathways, aligning with the current trend of precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, CAS No. 2416230-15-2 is also explored in material science. The fluoro group enhances the compound's stability and electronic properties, making it suitable for developing organic semiconductors and fluorescent probes. This dual applicability addresses the rising demand for multifunctional compounds in both healthcare and technology sectors.

The synthesis of (4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol involves advanced organic synthesis techniques, including catalyzed reactions and protective group strategies. These methods are critical for achieving high yields and purity, which are essential for industrial-scale production. As sustainability becomes a priority, researchers are also investigating green chemistry approaches to synthesize this compound with minimal environmental impact.

From a commercial perspective, the demand for CAS No. 2416230-15-2 is expected to grow, driven by its applications in drug discovery and advanced materials. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of research institutions and pharmaceutical firms. Its inclusion in high-throughput screening libraries further underscores its importance in modern biochemical research.

For researchers and industry professionals, understanding the properties and applications of (4-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol is crucial. Its solubility, stability, and reactivity profiles are well-documented, providing a solid foundation for further exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation therapeutics and smart materials.

In conclusion, CAS No. 2416230-15-2 represents a promising candidate for diverse applications, bridging the gap between pharmaceutical innovation and material science advancements. Its unique structural features and functional versatility make it a valuable asset in the ongoing quest for scientific breakthroughs and technological progress.